2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95%

• IUPAC Name: 2-[4-(ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid
• InChI: InChI=1S/C17H16FNO3/c1-3-19-16(20)13-8-7-11(9-14(13)18)12-6-4-5-10(2)15(12)17(21)22/h4-9H,3H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key: UUYPMUYAUSEYDA-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)C2=CC=CC(=C2C(=O)O)C)F
• Molecular Formula: C17H16FNO3
• DSSTOX Substance ID: DTXSID50691902
• Molecular Weight: 301.31 g/mol
• CAS RN: 1261899-03-9

Description

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95% (2-ECF-6MBA) is a synthetic organic compound with a wide range of applications in scientific research. It is an aromatic carboxylic acid, and has a molecular formula of C₁₂H₁₅FO₃. The compound is used in a variety of laboratory experiments and is widely available in chemical supply stores. It has been studied for its biochemical and physiological effects, as well as its potential applications in research.

Mechanism of Action

The exact mechanism of action of 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95% is not fully understood. However, it is known that the compound binds to certain receptors in cells, which may lead to changes in the biochemical and physiological processes of the cell. This binding may also lead to changes in gene expression and other cellular activities.
Biochemical and Physiological Effects
2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95% has been studied for its biochemical and physiological effects. In laboratory experiments, the compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial effects. It has also been found to inhibit the growth of certain types of bacteria, and to have an effect on the immune system. In addition, the compound has been found to have an effect on the metabolism of glucose and cholesterol.

Advantages and Limitations for Lab Experiments

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95% has a number of advantages for laboratory experiments. It is a stable compound that is easy to synthesize and purify, and it is widely available in chemical supply stores. It also has a high purity of 95%, making it suitable for use in research. However, the compound also has some limitations. For example, it is not soluble in water, and it is not suitable for use in vivo experiments.

Future Directions

There are a number of potential future directions for research on 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95%. For example, further research could be conducted to explore the compound's potential applications in drug discovery. In addition, further studies could be conducted to explore the compound's biochemical and physiological effects on cells and organisms. Other potential research directions include exploring the compound's potential as an anti-inflammatory agent, and investigating its potential as a therapeutic agent for certain diseases. Finally, further research could be conducted to explore the compound's potential for use in other laboratory experiments.

Synthesis Methods

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95% is synthesized through a multi-step process beginning with the reaction of 4-fluorobenzaldehyde and ethylcarbamoyl chloride. The reaction is catalyzed by a base, and the resulting product is reacted with 6-methylbenzaldehyde. The compound is then purified through a process of recrystallization and filtration. The resulting product is a white crystalline solid with a purity of 95%.

Scientific Research Applications

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-6-methylbenzoic acid, 95% has a wide range of applications in scientific research. It is used in laboratory experiments to study the biochemical and physiological effects of compounds on cells and organisms. It is also used in the synthesis of other organic compounds, and has been studied for its potential applications in pharmaceuticals and drug discovery.